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Introduction

Francium (Fr), the heaviest alkali metal, is a prime candidate for investigating fundamental
physics due to its simple atomic structure and high nuclear charge.[1] The isotope Francium-
221 (2Fr), with a half-life of 4.8 minutes, offers a unique window into studying fundamental
symmetries and interactions.[2][3] Its large atomic number (Z=87) amplifies the effects of
phenomena that violate fundamental symmetries, such as parity (P) and time-reversal (T)
invariance.[1][4] This document provides detailed application notes and experimental protocols
for utilizing 22'Fr in cutting-edge research, focusing on Atomic Parity Violation (APV) and the
search for a permanent electric dipole moment (EDM) of the electron. These studies provide
stringent tests of the Standard Model of particle physics and offer a path to discovering new
physics.[4][5]

Key Applications of Francium-221 in Fundamental
Physics

» Atomic Parity Violation (APV): APV experiments in heavy atoms like francium measure the
effects of the weak neutral interaction between electrons and nucleons.[6] The exchange of
Z° bosons, which mediate this interaction, introduces a small parity-violating component to
the atom's Hamiltonian. This leads to tiny, but measurable, transition amplitudes between
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atomic states of the same nominal parity. The APV signal in francium is predicted to be
approximately 18 times larger than in cesium, where it has been precisely measured.[4] This
enhancement makes francium an ideal system for probing the weak force at low energies
and searching for new physics beyond the Standard Model.[4]

» Electron Electric Dipole Moment (eEDM): The existence of a permanent electric dipole
moment of the electron would violate both parity (P) and time-reversal (T) symmetries.[5]
Assuming the CPT theorem holds, a non-zero eEDM would imply CP violation beyond that
predicted by the Standard Model, which is a necessary ingredient to explain the observed
matter-antimatter asymmetry in the universe.[7][8] Francium is an excellent candidate for
eEDM searches because it has a large enhancement factor, meaning the observable effect
of an eEDM is significantly amplified due to the atom's relativistic electronic structure.[7][9]

Quantitative Data for Francium-221

A summary of the key properties of Francium-221 relevant to fundamental physics
experiments is presented in the table below.
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Property Value Reference
Atomic Number (2) 87 [10]
Mass Number (A) 221 [3]
Half-life (t1/2) 4.801(6) min [3]
] a-decay to Astatine-217
Primary Decay Mode [11]
(>99.9%)
] B~-decay to Radium-221
Minor Decay Mode [11]
(<0.1%)
Nuclear Spin (1) 5/2- [3]
Magnetic Dipole Moment (u) +1.58(3) uN [3]
Quadrupole Moment (Q) -0.98(6) b [12]
lonization Energy 4.07263(4) eV [13]
D2 Transition Wavelength (7s
718 nm [10]
2S1/2 = Tp 2P3/2)
D1 Transition Wavelength (7s
817 nm [14]

2S1/2 - Tp 2P1/2)

Experimental Protocols
Protocol 1: Production and Trapping of Francium-221

This protocol outlines the general steps for producing and trapping 22*Fr atoms for

spectroscopic studies. The primary production method involves the alpha decay of Actinium-

225 (225Ac).[2][7]

1. Production of Francium-221:

e Source Preparation: Begin with a source of 225Ac (half-life 9.9 days), which can be produced
at facilities like TRIUMF.[7][15] The 225Ac source is often implanted into a thin foil, such as

yttrium or gold.[7][10]
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Alpha Decay: 225Ac decays via alpha emission to 221Fr.[7] The recoil energy from the alpha
decay can eject the newly formed 221Fr atom from the source foil.[15]

. Neutralization and Introduction into the Trapping Region:

Neutralization: The ejected 22Fr is typically in an ionic state. To trap neutral atoms, the ions
must be neutralized. This is commonly achieved by directing the ions onto a heated
neutralizer foil, such as yttrium or zirconium, where they pick up an electron.[10][14]

Desorption: The neutralizer is heated to a high temperature to facilitate the rapid desorption
of the neutral francium atoms into the vacuum chamber containing the magneto-optical trap
(MOT).[14]

. Laser Cooling and Trapping in a Magneto-Optical Trap (MOT):

MOT Setup: The MOT consists of three pairs of counter-propagating laser beams
intersecting at the center of a quadrupole magnetic field.

Trapping Lasers: A "trapping" laser is tuned slightly to the red (lower frequency) of the D2
cycling transition (7s 2S1/2 — 7p 2Ps/2) at 718 nm.[10][14] This laser provides the primary
cooling and trapping force.

Repumping Lasers: A "repumping” laser, tuned to the D1 transition (7s 2S1/2 — 7p 2P1/2) at
817 nm, is necessary to prevent atoms from accumulating in the lower hyperfine ground
state, thus keeping them in the cooling cycle.[14]

Magnetic Field: A quadrupole magnetic field with a gradient of about 10 G/cm is applied to
create a position-dependent Zeeman shift of the atomic energy levels, providing the spatial
confinement for the trap.

Detection: The trapped atoms are detected by their fluorescence, which is collected by a
sensitive camera (e.g., a cooled CCD).[16]

. Measurement of Trapping Efficiency:

The trapping efficiency can be determined by comparing the number of trapped atoms to the
known production rate of 22Fr from the source. This is a critical parameter for the feasibility
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of subsequent precision measurements.[16]

Protocol 2: Measurement of Atomic Parity Violation
(APV)

This protocol describes a general method for measuring the weak-interaction-induced parity

violation in 221Fr. The experiment aims to measure the transition amplitude of a highly forbidden

transition, such as the 7s — 8s transition.[6]

N

. Prepare a Cold, Dense Sample of Trapped 22'Fr:

Follow Protocol 1 to produce and trap a large number of 22'Fr atoms. For APV
measurements, a high density of atoms is crucial.

. Induce the Forbidden Transition:

The 7s — 8s transition is an electric dipole (E1) forbidden transition. The parity-violating
weak interaction mixes a small amount of the p-state character into the s-states, allowing for
a very weak E1 transition.

To enhance the measurable signal, a technique called Stark interference is often employed.
[6] An external static electric field is applied to the trapped atoms. This field mixes the 8s
state with nearby p-states, inducing a much larger, but parity-conserving, Stark-induced E1
transition amplitude.

. Detect the Transition:

The interference between the small parity-violating amplitude and the larger Stark-induced
amplitude results in a term in the transition probability that depends on the handedness of
the experimental configuration (e.g., the direction of the electric field and the polarization of
the laser).

The transition can be detected by observing the fluorescence from the subsequent decay of
the 8s state or by photo-ionizing the atoms in the 8s state and detecting the resulting ions.

. Extract the APV Signal:
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» By systematically reversing the direction of the electric field or the helicity of the excitation
laser, the parity-violating component of the signal can be isolated from the much larger
background signals.

o The magnitude of this asymmetry is directly proportional to the strength of the parity-violating
interaction.

Protocol 3: Search for the Electron Electric Dipole
Moment (eEDM)

This protocol outlines a conceptual approach for searching for an eEDM using trapped 21Fr
atoms. The experiment aims to measure a tiny energy shift of an atomic state in the presence
of a strong electric field.

1. Prepare a Spin-Polarized Sample of Trapped 22*Fr:
 Follow Protocol 1 to trap a sample of 22Fr atoms.

o Use optical pumping techniques with circularly polarized light to prepare the atoms in a
specific spin state (i.e., to spin-polarize the sample).

2. Apply Parallel Electric and Magnetic Fields:

o The trapped, spin-polarized atoms are subjected to strong, parallel static electric (E) and
magnetic (B) fields.

e The interaction of a hypothetical eEDM with the strong internal electric field of the atom,
which is enhanced in heavy atoms like francium, is made observable by the external E-field.
This interaction leads to an energy shift that is proportional to the eEDM and the electric field
strength.

3. Perform Precision Spectroscopy:

o A Ramsey-type spectroscopic technique is often used to measure the energy difference
between two spin states with high precision.
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e This involves applying two separated oscillatory field pulses (e.g., radio-frequency or
microwave pulses) to drive transitions between the spin states. The phase accumulated
between the two pulses is sensitive to the energy difference.

4. Detect the eEDM Signal:

e The eEDM-induced energy shift will add to or subtract from the Zeeman energy shift caused
by the magnetic field, depending on the relative orientation of the electric and magnetic
fields.

o The experiment searches for a change in the measured transition frequency when the
direction of the electric field is reversed relative to the magnetic field. A non-zero frequency
shift upon reversal would be a signature of an eEDM.

Visualizations
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Caption: Workflow for the production and trapping of Francium-221 atoms.
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Caption: Logical flow for an Atomic Parity Violation (APV) measurement in Francium-221.
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Caption: Conceptual pathway for detecting an electron EDM using Francium-221.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. physics.umd.edu [physics.umd.edu]

e 2. Francium - Wikipedia [en.wikipedia.org]

e 3. Francium-221 - isotopic data and properties [chemlin.org]
¢ 4. nyx.physics.mcgill.ca [nyx.physics.mcgill.ca]

e 5. repository.dl.itc.u-tokyo.ac.jp [repository.dl.itc.u-tokyo.ac.jp]
¢ 6. indico.global [indico.global]

e 7. conference-indico.kek.jp [conference-indico.kek.jp]

o 8. researchgate.net [researchgate.net]

¢ 9. conference-indico.kek.jp [conference-indico.kek.jp]

e 10. Laser-Cooled Atoms: Francium — Uncertain Principles Archive [chadorzel.com]
e 11. Francium-221 (15756-41-9) for sale [vulcanchem.com]

o 12. atom.kaeri.re.kr [atom.kaeri.re.kr]

e 13. nist.gov [nist.gov]

e 14. Cooling and trapping of radioactive atoms: the Legnaro francium magneto-optical trap
[opg.optica.org]

e 15.[1410.0042] Offline trapping of $"{221}$Fr in a magneto-optical trap from implantation of
an $"{225}$Ac ion beam [arxiv.org]

e 16. Francium: Laser cooling and trapping [saaubi.people.wm.edu]

 To cite this document: BenchChem. [Application Notes and Protocols for Investigating
Fundamental Physics Using Francium-221 Isotopes]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1247767#investigating-fundamental-
physics-using-francium-221-isotopes]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1247767?utm_src=pdf-custom-synthesis
https://www.physics.umd.edu/rgroups/amo/orozco/publications/Grossman_PS_2000%28EGAS%29.pdf
https://en.wikipedia.org/wiki/Francium
https://www.chemlin.org/isotope/francium-221
https://nyx.physics.mcgill.ca/event/253/contributions/1730/contribution.pdf
https://repository.dl.itc.u-tokyo.ac.jp/record/2011260/files/A40088_summary.pdf
https://indico.global/event/429/contributions/6273/attachments/1758/2920/CAP_MRK_2019.pdf
https://conference-indico.kek.jp/event/302/contributions/7037/contribution.pdf
https://www.researchgate.net/publication/273329569_Experimental_search_for_the_electron_electric_dipole_moment_with_laser_cooled_francium_atoms
https://conference-indico.kek.jp/event/302/contributions/7037/attachments/4713/7584/06_teruhito_nakashita_ssp2025flash.pdf
http://chadorzel.com/principles/2013/08/27/laser-cooled-atoms-francium/
https://www.vulcanchem.com/product/vc1863170
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Fr221
https://www.nist.gov/system/files/documents/srd/jpcrd362007497p.pdf
https://opg.optica.org/josab/abstract.cfm?uri=josab-20-5-953
https://opg.optica.org/josab/abstract.cfm?uri=josab-20-5-953
https://arxiv.org/abs/1410.0042
https://arxiv.org/abs/1410.0042
https://saaubi.people.wm.edu/ResearchGroup/Research/Francium_Research/Francium_Trapping.html
https://www.benchchem.com/product/b1247767#investigating-fundamental-physics-using-francium-221-isotopes
https://www.benchchem.com/product/b1247767#investigating-fundamental-physics-using-francium-221-isotopes
https://www.benchchem.com/product/b1247767#investigating-fundamental-physics-using-francium-221-isotopes
https://www.benchchem.com/product/b1247767#investigating-fundamental-physics-using-francium-221-isotopes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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